Cas no 1240573-10-7 (1-(3-Methylpiperazin-1-yl)octan-1-one)

• Product Name: 1-(3-Methylpiperazin-1-yl)octan-1-one
• CAS No: 1240573-10-7
• MF: C₁₃H₂₆N₂O
• MW: 226.358343601227
• MDL: MFCD16811435
• CID: 4690385
• Update Time: 2025-10-28

1-(3-Methylpiperazin-1-yl)octan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylpiperazin-1-yl)octan-1-one
• 1-(3-Methylpiperazin-1-yl)octan-1-one

• MDL： MFCD16811435
• Inchi： 1S/C13H26N2O/c1-3-4-5-6-7-8-13(16)15-10-9-14-12(2)11-15/h12,14H,3-11H2,1-2H3
• InChI Key： LDLAUJZHFQYTGL-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCC)N1CCNC(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 206
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines

Additional information on 1-(3-Methylpiperazin-1-yl)octan-1-one

Professional Introduction to 1-(3-Methylpiperazin-1-yl)octan-1-one (CAS No. 1240573-10-7)

1-(3-Methylpiperazin-1-yl)octan-1-one, with the chemical formula C₁₂H₂₀N₂O, is a significant compound in the field of pharmaceutical chemistry and drug development. This compound is characterized by its unique structural features, which include a piperazine ring and an octanone moiety. The presence of the 3-methylpiperazin-1-yl group makes it a valuable intermediate in the synthesis of various bioactive molecules. Its chemical properties and biological activities have garnered considerable attention from researchers worldwide, particularly in the context of developing novel therapeutic agents.

The CAS number 1240573-10-7 provides a unique identifier for this compound, ensuring precise classification and differentiation in chemical databases and literature. This specificity is crucial for researchers who need to reference or utilize this molecule in their studies. The compound's molecular structure, featuring an octanone backbone attached to a piperazine ring, contributes to its versatility in pharmaceutical applications. The 3-methylpiperazin-1-yl substituent enhances its potential as a pharmacophore, influencing its interactions with biological targets.

In recent years, 1-(3-Methylpiperazin-1-yl)octan-1-one has been explored for its potential role in the development of drugs targeting neurological and cardiovascular disorders. The piperazine moiety is well-known for its ability to modulate neurotransmitter systems, making it a key structural element in many central nervous system (CNS) drugs. The octanone group adds another layer of complexity, influencing solubility and metabolic stability, which are critical factors in drug design.

Recent studies have highlighted the compound's significance in the synthesis of novel antipsychotic and antidepressant agents. Researchers have leveraged its structural framework to develop derivatives with enhanced pharmacological profiles. For instance, modifications to the 3-methylpiperazin-1-yl group have led to compounds with improved binding affinity and selectivity for specific receptors. These findings underscore the importance of 1-(3-Methylpiperazin-1-yl)octan-1-one as a building block in medicinal chemistry.

The compound's potential extends beyond CNS disorders. Emerging research suggests that it may also play a role in developing treatments for cardiovascular diseases. The interaction between the 3-methylpiperazin-1-yl group and cardiovascular targets has been investigated, revealing promising leads for new therapeutic strategies. Additionally, its structural similarity to known vasodilators makes it a candidate for further exploration in this area.

From a synthetic chemistry perspective, 1-(3-Methylpiperazin-1-yl)octan-1-one serves as a versatile intermediate. Its synthesis involves multi-step reactions that showcase advanced organic chemistry techniques. The introduction of the octanone moiety into the piperazine framework demonstrates the compound's synthetic utility and flexibility. Researchers have utilized various catalytic systems and reaction conditions to optimize its production, ensuring high yields and purity.

The pharmacokinetic properties of 1-(3-Methylpiperazin-1-yl)octan-1-one are also of great interest. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) profiles to better understand how it behaves within the body. These studies are essential for predicting drug efficacy and safety. The compound's solubility and stability under various physiological conditions have been carefully evaluated, providing insights into its potential as a lead compound.

In conclusion, 1-(3-Methylpiperazin-1-yl)octan-1-one (CAS No. 1240573-10-7) is a multifaceted compound with significant implications in pharmaceutical research and drug development. Its unique structural features, particularly the 3-methylpiperazin-1-yl group and the octanone moiety, make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. Recent advancements in medicinal chemistry have highlighted its potential in developing novel therapeutic agents for neurological and cardiovascular disorders. As research continues to uncover new applications and synthetic pathways, this compound will undoubtedly remain a key player in the pharmaceutical industry.